2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2-cyclohex-1-en-1-ylethyl)acetamide

• Molecular Formula: C24H29ClN2O3S
• Molecular Weight: 461 g/mol
• IUPAC Name: 2-[(2-chlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-[2-(cyclohexen-1-yl)ethyl]acetamide
• InChI: InChI=1S/C24H29ClN2O3S/c1-19-11-13-22(14-12-19)31(29,30)27(17-21-9-5-6-10-23(21)25)18-24(28)26-16-15-20-7-3-2-4-8-20/h5-7,9-14H,2-4,8,15-18H2,1H3,(H,26,28)
• InChI Key: DAKXNUVGQSXAEV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2Cl)CC(=O)NCCC3=CCCCC3

Description

2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2-cyclohex-1-en-1-ylethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of sulfonamide derivatives and has been studied for its various applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2-cyclohex-1-en-1-ylethyl)acetamide involves the inhibition of histone deacetylase (HDAC) enzymes. HDAC enzymes are responsible for the deacetylation of histones, which leads to the repression of gene expression. Inhibition of HDAC enzymes by 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2-cyclohex-1-en-1-ylethyl)acetamide leads to the accumulation of acetylated histones, which results in the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects:
2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2-cyclohex-1-en-1-ylethyl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits angiogenesis, which is the process of new blood vessel formation, and metastasis, which is the spread of cancer cells to other parts of the body.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2-cyclohex-1-en-1-ylethyl)acetamide in lab experiments include its potent anticancer activity and its ability to inhibit HDAC enzymes. However, its limitations include its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2-cyclohex-1-en-1-ylethyl)acetamide. One direction is to study its potential applications in combination with other anticancer drugs to enhance its therapeutic efficacy. Another direction is to investigate its potential use in the treatment of other diseases, such as neurodegenerative diseases and inflammatory disorders. Additionally, further studies are needed to understand its pharmacokinetic and pharmacodynamic properties to optimize its use in clinical settings.
In conclusion, 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2-cyclohex-1-en-1-ylethyl)acetamide has shown great potential in scientific research due to its potent anticancer activity and its ability to inhibit HDAC enzymes. Further research is needed to fully understand its pharmacological properties and to optimize its use in clinical settings.

Synthesis Methods

The synthesis method of 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2-cyclohex-1-en-1-ylethyl)acetamide involves the reaction of 2-chlorobenzylamine with 4-methylbenzenesulfonyl chloride, followed by the reaction of the resulting product with N-(2-cyclohex-1-en-1-ylethyl)acetamide. The reaction is carried out under specific conditions to obtain the desired product.

Scientific Research Applications

2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2-cyclohex-1-en-1-ylethyl)acetamide has been studied for its potential pharmacological properties, especially in the field of cancer research. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer.